molecular formula C8H15ClN2O B6190893 rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one hydrochloride CAS No. 2648861-32-7

rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one hydrochloride

Cat. No. B6190893
CAS RN: 2648861-32-7
M. Wt: 190.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product .


Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the conditions under which it reacts .


Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level .

Safety and Hazards

This involves looking at the potential risks associated with handling or exposure to the compound. It includes toxicity data, safety precautions, and disposal methods .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one hydrochloride involves the condensation of two molecules of pyrrolidine-2-carboxylic acid followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "Pyrrolidine-2-carboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Diethyl ether" ], "Reaction": [ "Step 1: Pyrrolidine-2-carboxylic acid is reacted with sodium hydroxide to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with another molecule of pyrrolidine-2-carboxylic acid in the presence of hydrochloric acid to form the dipeptide.", "Step 3: The dipeptide is reduced with sodium borohydride in methanol to form the corresponding amine.", "Step 4: The amine is then cyclized in the presence of hydrochloric acid to form rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one.", "Step 5: The product is isolated and purified by extraction with ethyl acetate and diethyl ether, followed by recrystallization from methanol to obtain the hydrochloride salt." ] }

CAS RN

2648861-32-7

Molecular Formula

C8H15ClN2O

Molecular Weight

190.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.